Cas no 1804386-94-4 (1-(2-Bromo-4-chlorophenyl)-3-chloropropan-2-one)

1-(2-Bromo-4-chlorophenyl)-3-chloropropan-2-one is a halogenated aromatic ketone with a molecular formula of C₉H₇BrCl₂O. This compound features a bromo and chloro substituent on the phenyl ring, along with a chlorinated propanone side chain, enhancing its reactivity in synthetic applications. Its structural properties make it a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The presence of multiple halogen atoms contributes to its versatility in cross-coupling reactions and nucleophilic substitutions. High purity and consistent quality ensure reliable performance in research and industrial processes. Proper handling is required due to its reactive functional groups.
1-(2-Bromo-4-chlorophenyl)-3-chloropropan-2-one structure
1804386-94-4 structure
Product Name:1-(2-Bromo-4-chlorophenyl)-3-chloropropan-2-one
CAS No:1804386-94-4
MF:C9H7BrCl2O
MW:281.961280107498
CID:4978327
Update Time:2025-06-28

1-(2-Bromo-4-chlorophenyl)-3-chloropropan-2-one Chemical and Physical Properties

Names and Identifiers

    • 1-(2-Bromo-4-chlorophenyl)-3-chloropropan-2-one
    • Inchi: 1S/C9H7BrCl2O/c10-9-4-7(12)2-1-6(9)3-8(13)5-11/h1-2,4H,3,5H2
    • InChI Key: UUUGEVMZPUZTDZ-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C=CC=1CC(CCl)=O)Cl

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 187
  • XLogP3: 3.5
  • Topological Polar Surface Area: 17.1

1-(2-Bromo-4-chlorophenyl)-3-chloropropan-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A013014994-250mg
1-(2-Bromo-4-chlorophenyl)-3-chloropropan-2-one
1804386-94-4 97%
250mg
494.40 USD 2021-06-25
Alichem
A013014994-500mg
1-(2-Bromo-4-chlorophenyl)-3-chloropropan-2-one
1804386-94-4 97%
500mg
815.00 USD 2021-06-25
Alichem
A013014994-1g
1-(2-Bromo-4-chlorophenyl)-3-chloropropan-2-one
1804386-94-4 97%
1g
1,490.00 USD 2021-06-25

1-(2-Bromo-4-chlorophenyl)-3-chloropropan-2-one Related Literature

Additional information on 1-(2-Bromo-4-chlorophenyl)-3-chloropropan-2-one

1-(2-Bromo-4-chlorophenyl)-3-chloropropan-2-one: An Overview of CAS No. 1804386-94-4

1-(2-Bromo-4-chlorophenyl)-3-chloropropan-2-one (CAS No. 1804386-94-4) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, has shown promise in various applications, particularly in the development of novel therapeutic agents and as a key intermediate in synthetic pathways.

The molecular formula of 1-(2-Bromo-4-chlorophenyl)-3-chloropropan-2-one is C9H7BrCl2O, and its molecular weight is approximately 265.05 g/mol. The compound features a brominated and chlorinated aromatic ring attached to a chlorinated ketone moiety, which imparts unique chemical and biological properties. These properties make it an attractive candidate for further investigation in both academic and industrial settings.

In recent years, the study of 1-(2-Bromo-4-chlorophenyl)-3-chloropropan-2-one has been driven by its potential as a building block for the synthesis of more complex molecules. Researchers have explored its reactivity and derivatization potential, leading to the development of novel compounds with diverse biological activities. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of this compound as a precursor for the synthesis of antiviral agents targeting specific viral enzymes.

The chemical stability and solubility characteristics of 1-(2-Bromo-4-chlorophenyl)-3-chloropropan-2-one have also been extensively investigated. It is generally stable under standard laboratory conditions but may require careful handling to avoid degradation or unwanted side reactions. Solubility studies have shown that it exhibits moderate solubility in common organic solvents such as dichloromethane, acetone, and dimethyl sulfoxide (DMSO), making it suitable for various synthetic protocols.

In the context of pharmaceutical research, 1-(2-Bromo-4-chlorophenyl)-3-chloropropan-2-one has been evaluated for its potential as a lead compound in drug discovery programs. Its ability to modulate specific biological targets has been explored through in vitro and in vivo studies. For example, a recent study published in the Bioorganic & Medicinal Chemistry Letters demonstrated that derivatives of this compound exhibited potent inhibitory activity against certain cancer cell lines, suggesting its potential as an anticancer agent.

The synthetic accessibility of 1-(2-Bromo-4-chlorophenyl)-3-chloropropan-2-one has also contributed to its popularity among chemists. Several efficient synthetic routes have been developed to produce this compound on both laboratory and industrial scales. One notable method involves the reaction of 2-bromo-4-chlorobenzaldehyde with chloroacetyl chloride followed by subsequent transformations to achieve the desired product. These synthetic strategies have facilitated the large-scale production and commercial availability of the compound.

Beyond its direct applications, 1-(2-Bromo-4-chlorophenyl)-3-chloropropan-2-one has also found use as a reference standard in analytical chemistry. Its well-defined structure and purity make it suitable for calibration purposes in high-performance liquid chromatography (HPLC) and other analytical techniques. This ensures accurate quantification and quality control in various research and industrial processes.

In conclusion, CAS No. 1804386-94-4, or 1-(2-Bromo-4-chlorophenyl)-3-chloropropan-2-one, is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical properties, synthetic accessibility, and biological activities make it an important molecule for further exploration and development. As research continues to advance, it is likely that new applications and derivatives will emerge, further solidifying its importance in the scientific community.

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